Cas no 2137552-11-3 (ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate)

• Product Name: ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate
• CAS No: 2137552-11-3
• MF: C₇H₁₀FN₃O₃
• MW: 203.171004772186
• CID: 5297214
• Update Time: 2025-10-30

ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[fluoro(methoxy)methyl]-1H-1,2,3-triazole-4-carboxylate
• ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(fluoromethoxymethyl)-, ethyl ester

• Inchi： 1S/C7H10FN3O3/c1-3-14-7(12)5-4(6(8)13-2)9-11-10-5/h6H,3H2,1-2H3,(H,9,10,11)
• InChI Key： RAMHCIURIATLDJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NNN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 205
• XLogP3: 0.3
• Topological Polar Surface Area: 77.1

Additional information on ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate

Comprehensive Analysis of Ethyl 5-[Fluoro(Methoxy)Methyl]-2H-Triazole-4-Carboxylate (CAS No. 2137552-11-3)

The compound ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate (CAS No. 2137552-11-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a triazole core with fluorine and methoxy substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for heterocyclic compounds with enhanced metabolic stability and bioavailability.

In recent years, the search for novel triazole derivatives has surged, driven by their broad-spectrum biological activities. The ethyl carboxylate moiety in this compound further enhances its reactivity, enabling facile derivatization for targeted applications. A key advantage of CAS 2137552-11-3 lies in its balanced lipophilicity, which is critical for optimizing drug-like properties. This aligns with current trends in fragment-based drug design, where small molecules like this are used as building blocks for larger pharmacophores.

From a synthetic chemistry perspective, ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate exemplifies the growing importance of fluorinated heterocycles in modern medicinal chemistry. Fluorine incorporation often improves binding affinity and pharmacokinetics, addressing common challenges in CNS drug development and antibiotic resistance. These attributes have made it a subject of numerous patent filings and academic studies, particularly in the context of kinase inhibitors and antifungal agents.

The compound's stability under physiological conditions has also sparked interest in prodrug development. Its ester functionality allows for controlled release of active metabolites, a strategy increasingly employed to enhance therapeutic efficacy. This resonates with industry efforts to develop sustained-release formulations, a hot topic in pharmaceutical forums and search queries related to advanced drug delivery systems.

Environmental considerations further elevate the relevance of 2137552-11-3. Its structural features suggest potential for biodegradable intermediates, aligning with the global push for green chemistry solutions. Analytical studies using LC-MS and NMR have confirmed its purity profile, making it a reliable candidate for high-throughput screening platforms. These qualities address frequently searched questions about QC standards for research chemicals.

In material science applications, the triazole-fluorine synergy in this compound shows promise for designing functional polymers with tailored electronic properties. This intersects with booming interest in organic electronics and conductive materials, as evidenced by rising search volumes for these terms. The methoxy group's electron-donating effect could be leveraged to fine-tune material band gaps, a crucial parameter in optoelectronic device development.

Regulatory perspectives on ethyl 5-[fluoro(methoxy)methyl]-2H-triazole-4-carboxylate remain favorable, with no current restrictions under major chemical inventories. This facilitates its adoption across global research initiatives, particularly in regions emphasizing precompetitive collaboration for early-stage drug discovery. The compound's structure-activity relationship (SAR) data continues to expand through open-access publications, supporting its use in AI-driven molecular modeling projects.

Future research directions may explore its utility in click chemistry applications, given the triazole ring's affinity for copper-catalyzed cycloadditions. Such investigations would align with industry demand for modular synthesis approaches, a recurring theme in recent conference proceedings and scientific literature. As synthetic methodologies evolve, CAS 2137552-11-3 stands poised to contribute to breakthroughs across multiple disciplines.